Cas no 2229303-41-5 (4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

4-(Aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol is a cyclohexane derivative featuring both an aminomethyl and a hydroxyl functional group, along with a branched alkyl substituent. This structure imparts unique physicochemical properties, including potential solubility in polar and nonpolar solvents, making it a versatile intermediate in organic synthesis. The presence of reactive functional groups (amine and alcohol) allows for further derivatization, enabling applications in pharmaceutical and specialty chemical development. Its sterically hindered tertiary alkyl group may enhance stability against certain degradation pathways. The compound's balanced lipophilicity and hydrogen-bonding capacity suggest utility in designing bioactive molecules or functional materials requiring tailored molecular interactions.
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol structure
2229303-41-5 structure
Product Name:4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
CAS No:2229303-41-5
MF:C12H25NO
MW:199.333003759384
CID:6529568
PubChem ID:165673946
Update Time:2025-10-19

4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
    • 2229303-41-5
    • EN300-1752057
    • Inchi: 1S/C12H25NO/c1-4-11(2,3)12(9-13)7-5-10(14)6-8-12/h10,14H,4-9,13H2,1-3H3
    • InChI Key: MKWBNEWJPYFDPY-UHFFFAOYSA-N
    • SMILES: OC1CCC(CN)(CC1)C(C)(C)CC

Computed Properties

  • Exact Mass: 199.193614421g/mol
  • Monoisotopic Mass: 199.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.2Ų

4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1752057-0.05g
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
2229303-41-5
0.05g
$1020.0 2023-09-20
Enamine
EN300-1752057-0.1g
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
2229303-41-5
0.1g
$1068.0 2023-09-20
Enamine
EN300-1752057-0.25g
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
2229303-41-5
0.25g
$1117.0 2023-09-20
Enamine
EN300-1752057-0.5g
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
2229303-41-5
0.5g
$1165.0 2023-09-20
Enamine
EN300-1752057-1.0g
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
2229303-41-5
1g
$1214.0 2023-06-03
Enamine
EN300-1752057-2.5g
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
2229303-41-5
2.5g
$2379.0 2023-09-20
Enamine
EN300-1752057-5.0g
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
2229303-41-5
5g
$3520.0 2023-06-03
Enamine
EN300-1752057-10.0g
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
2229303-41-5
10g
$5221.0 2023-06-03
Enamine
EN300-1752057-1g
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
2229303-41-5
1g
$1214.0 2023-09-20
Enamine
EN300-1752057-5g
4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
2229303-41-5
5g
$3520.0 2023-09-20

Additional information on 4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Introduction to 4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2229303-41-5)

4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2229303-41-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its cyclohexane backbone substituted with both an aminomethyl and a 2-methylbutan-2-yl group, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications. The presence of these functional groups imparts reactivity and versatility, enabling its use in the synthesis of more intricate molecules, particularly in drug discovery and development.

The aminomethyl moiety (–CH₂NH₂) is a key feature of this compound, providing a nucleophilic site for further chemical modifications. This group is frequently employed in medicinal chemistry to introduce amine functionalities, which are essential for the formation of hydrogen bonds and interactions with biological targets. Additionally, the 2-methylbutan-2-yl substituent (–C(CH₃)₂CH₂CH₃) contributes to the steric environment of the molecule, influencing its solubility, metabolic stability, and binding affinity. These structural elements collectively enhance the compound’s potential as a building block in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of cyclohexane-based scaffolds due to their favorable pharmacokinetic properties and biological activity. The rigid cyclohexane ring provides stability while allowing for conformational flexibility, which is crucial for effective interaction with biological targets. The incorporation of both an aminomethyl and a 2-methylbutan-2-yl group into a single molecule creates a unique pharmacophore that can be fine-tuned to optimize binding affinity and selectivity. This approach has been successfully applied in the design of small-molecule inhibitors and modulators for various diseases.

4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol has been explored in several preclinical studies as a potential intermediate in the synthesis of bioactive molecules. Its dual functionality allows for diverse chemical transformations, including condensation reactions with carboxylic acids to form amides, or coupling with aldehydes/ketones via Schiff base formation. These reactions are fundamental in constructing more complex structures with tailored biological activities.

One notable application of this compound is in the development of neurological therapeutics. The cyclohexane ring’s ability to mimic natural amino acid structures makes it an attractive scaffold for modulating neurotransmitter systems. Furthermore, the presence of an aminomethyl group facilitates interactions with enzyme active sites or receptor binding pockets. Recent studies have demonstrated that derivatives of this compound exhibit promising effects on enzymes involved in neurodegenerative diseases, suggesting their potential as lead compounds for further optimization.

The synthesis of 4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol involves multi-step organic transformations that highlight its synthetic utility. Key steps include Grignard reactions to introduce the cyclohexane ring, followed by nucleophilic substitution or reduction techniques to install the desired functional groups. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

The compound’s physicochemical properties have also been thoroughly investigated to ensure its suitability for pharmaceutical applications. Solubility studies indicate moderate water solubility due to the polar nature of the aminomethyl group, while lipophilicity is influenced by the hydrophobic 2-methylbutan-2-yl moiety. These properties are critical for determining dosage forms and improving bioavailability in drug formulations.

In conclusion, 4-(aminomethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2229303-41-5) represents a valuable asset in medicinal chemistry research. Its unique structural features offer versatility in drug design, particularly in targeting neurological disorders. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd